Cas no 137715-44-7 (1H-Pyrazole, 1-(2-chloro-1-oxopropyl)- (9CI))

• Product Name: 1H-Pyrazole, 1-(2-chloro-1-oxopropyl)- (9CI)
• CAS No: 137715-44-7
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 855690
• PubChem ID: 45080721
• Update Time: 2025-04-19

1H-Pyrazole, 1-(2-chloro-1-oxopropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(2-chloro-1-oxopropyl)- (9CI)

• Inchi： 1S/C6H7ClN2O/c1-5(7)6(10)9-4-2-3-8-9/h2-5H,1H3
• InChI Key： WJFVGVYQKMGQAQ-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1C=CC=N1)=O

Computed Properties

• Exact Mass: 158.02481
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles